Cas no 153043-81-3 (Indeno[1,7,6,5-cdef]chrysene)

• Product Name: Indeno[1,7,6,5-cdef]chrysene
• CAS No: 153043-81-3
• MF: C₂₂H₁₂
• MW: 276.33068561554
• CID: 223362
• PubChem ID: 160349
• Update Time: 2025-04-19

Indeno[1,7,6,5-cdef]chrysene Chemical and Physical Properties

Names and Identifiers

• Indeno[1,7,6,5-cdef]chrysene
• benzo[pqr]cyclopenta[de]tetraphene
• CP(3,4)B(a)P
• Dibenzo(k,mno)acephenanthrylene
• Indeno(1,7,6,5-cdef)chrysene
• 153043-81-3
• DTXSID20165206
• hexacyclo[16.3.1.03,8.09,21.012,20.015,19]docosa-1,3,5,7,9(21),10,12(20),13,15(19),16,18(22)-undecaene

• Inchi： 1S/C22H12/c1-2-4-18-15(3-1)11-17-12-16-8-7-13-5-6-14-9-10-19(18)21(17)22(14)20(13)16/h1-12H
• InChI Key： ZQOKWDDQILAIHZ-UHFFFAOYSA-N
• SMILES： C12C3=CC=C4C=CC(C=C5C=C6C=CC=CC6=C(C=C3)C=15)=C24

Computed Properties

• Exact Mass: 276.09396
• Monoisotopic Mass: 276.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0